Cas no 67293-06-5 (1,2-Naphthalenediol, monohydrate)

• Product Name: 1,2-Naphthalenediol, monohydrate
• CAS No: 67293-06-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2699344
• PubChem ID: 49791
• Update Time: 2025-04-21

1,2-Naphthalenediol, monohydrate Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,2-diol,hydrate
• 1,2-NAPHTHALENEDIOL, MONOHYDRATE
• 67293-06-5
• DTXSID60217637
• DTXCID10140128
• 1,2-Naphthalenediol, monohydrate

• Inchi： 1S/C10H8O2.H2O/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-6,11-12H;1H2
• InChI Key： UXGSMPYBIXZPCC-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)O.O

Computed Properties

• Exact Mass: 178.062994177Da
• Monoisotopic Mass: 178.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų